BE“GHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to CAS Number
72200-76-1 (Trizma® Maleate)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: TRIS maleate

Cat. No.: B8112308

For Researchers, Scientists, and Drug Development Professionals

Introduction

Trizma® maleate, identified by CAS number 72200-76-1, is a salt formed between
tris(hydroxymethyl)aminomethane (Tris) and maleic acid. It is widely utilized in biochemical and
molecular biology research as a buffering agent. This technical guide provides a
comprehensive overview of the physicochemical properties, toxicological data, and key
applications of Trizma® maleate, including detailed experimental protocols and an examination
of its role in cellular signaling.

Physicochemical Properties

Trizma® maleate is a white crystalline powder that is soluble in water.[1] Key physicochemical
data are summarized in the table below for easy reference.
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Property Value References
CAS Number 72200-76-1

Tris maleate,

Tris(hydroxymethyl)aminometh
Synonyms

ane maleate, Trizma® maleate

salt, Tromethamine maleate

Molecular Formula CsH1sNO~ [2]
Molecular Weight 237.21 g/mol

Appearance White crystalline powder [1]
Melting Point 104 - 106 °C [1]
Solubility 500 mg/mL in water

pH Not available

pKa Not available

Toxicological and Safety Data

Trizma® maleate is intended for laboratory research use and should be handled with
appropriate safety precautions.[1][2] The available toxicological and safety information is
summarized below.
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Parameter Data References
No data available for Trizma®
Acute Toxicity maleate. For Tris base: LD50 [3]

Oral - Rat - 5900 mg/kg.

Skin Corrosion/Irritation

May cause skin irritation.

[4]

Serious Eye Damage/Irritation

May cause serious eye

irritation.

[4]

Respiratory or Skin

Sensitization

No data available.

[5]

Germ Cell Mutagenicity

No data available.

[5]

Carcinogenicity

Not classified as a carcinogen.

[5]

Reproductive Toxicity

No data available.

[5]

Personal Protective Equipment  Eyeshields, gloves, type N95

(PPE) (US) dust mask.
Store in a dry, cool, and well-
Storage ventilated place. Keep [11[3]

container tightly closed.

Biological Activity and Signaling Pathways

While Trizma® maleate itself has not been extensively studied for direct biological activity
beyond its buffering capacity, its core component, tris(hydroxymethyl)aminomethane (Tris), has
been shown to influence intracellular signaling, particularly calcium (Ca2*) pathways.

Modulation of Intracellular Calcium Signaling

Research has indicated that Tris buffer can impact cytosolic calcium levels. This interaction is
crucial as calcium is a ubiquitous second messenger involved in a myriad of cellular processes,
including proliferation, differentiation, and apoptosis.

Two key interactions have been reported:
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« Inhibition of Calcium Uptake: In vascular smooth muscle cells, Tris has been demonstrated
to inhibit the uptake of Ca?*. This effect can alter cellular responses to stimuli that rely on

calcium influx.

e Enhancement of TRPV1-mediated Calcium Influx: Tris has been shown to enhance
capsaicin-induced intracellular Caz* influx through the Transient Receptor Potential Vanilloid
1 (TRPV1) channel. This suggests a potential role in modulating sensory neuron activation
and pain perception.

The following diagram illustrates the experimental workflow to investigate the effect of Tris on
capsaicin-induced calcium influx via the TRPV1 channel.

Workflow for TRPV1 Calcium Influx Assay

The signaling pathway below depicts the potentiation of capsaicin-induced calcium influx by
Tris through the TRPV1 channel.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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